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Introduction

Ph-4PACz, or (4-(3,6-diphenyl-9H-carbazol-9-yl) butyl)phosphonic acid, is a self-assembled

monolayer (SAM) molecule utilized as a hole transport layer (HTL) in high-efficiency perovskite

solar cells (PSCs).[1][2] Its unique molecular structure, featuring a rotatory phenyl group,

enhances steric hindrance and reduces intermolecular interactions, resulting in an amorphous

film.[1][2] Compared to its methylated counterpart (Me-4PACz), Ph-4PACz possesses a larger

dipole moment and a deeper Highest Occupied Molecular Orbital (HOMO) level, which can

improve band alignment and minimize energy loss at the interface.[1][2] These properties make

it an excellent alternative to traditional polymer-based HTLs like PEDOT:PSS, particularly for

constructing efficient and stable tandem solar cell architectures, such as perovskite/silicon

tandems.[1][2][3]

This document provides detailed application notes and protocols for integrating Ph-4PACz into

inverted p-i-n perovskite solar cells, which can serve as the top cell in a tandem configuration.

Key Properties and Performance Data
Ph-4PACz and its derivatives are designed to optimize the hole extraction interface in

perovskite solar cells. Their properties facilitate efficient charge transport and passivate
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defects, leading to enhanced device performance.

Table 1: Key Molecular and Electronic Properties of Ph-4PACz and Derivatives

Property Ph-4PACz
Me-4PACz
(related
compound)

NaPh-4PACz
(derivative)

Reference

Full Name

(4-(3,6-diphenyl-

9H-carbazol-9-yl)

butyl)phosphonic

acid

[4-(3,6-dimethyl-

9H-carbazol-9-

yl)butyl]phospho

nic acid

A novel SAM

with extended

conjugation

[1][4][5]

Molecular Nature Amorphous Crystalline - [1][2]

Dipole Moment 2.32 D - - [1][2]

HOMO Level
-5.52 eV (UPS) /

-5.32 eV (CV)
-

-5.22 eV (UPS) /

-5.29 eV (CV)
[5]

Adsorption

Energy on ITO
-1.945 eV -

Significantly

stronger than Ph-

4PACz

[5]

Table 2: Photovoltaic Performance of Devices Utilizing PACz-based SAMs
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Device
Type

SAM
Used

VOC (V)
JSC
(mA/cm²)

FF (%) PCE (%)
Referenc
e(s)

Large-Area

(1 cm²)

Perovskite

Solar Cell

Ph-4PACz ~1.2 - - 24.61 [1][2]

Perovskite/

Silicon

Tandem

Solar Cell

Me-4PACz 1.90 19.26 79.52
29.15

(certified)
[3][6][7]

Single-

Junction

Perovskite

Solar Cell

Me-4PACz 1.16 - 84 20.8 [4][7]

Single-

Junction

Perovskite

Solar Cell

NaPh-

4PACz
- - - 25.48 [5]

Experimental Protocols
This section details the fabrication protocol for a p-i-n (inverted) perovskite solar cell using Ph-
4PACz as the hole transport layer. This cell can function as the top sub-cell in a monolithic

perovskite/silicon tandem device.

1. Substrate Preparation (ITO-coated Glass)

Etching (Optional): If patterning is required, mask the ITO-coated glass substrate with tape

and etch the exposed areas using zinc powder and 2M HCl.

Cleaning: Sequentially clean the substrates in an ultrasonic bath with detergent (e.g., 2%

Hellmanex), deionized water, acetone, and isopropanol for 15 minutes each.

Surface Treatment: Dry the substrates with a nitrogen gun and treat them with UV-Ozone for

15 minutes to remove organic residues and improve surface wettability.
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2. Hole Transport Layer (HTL) Deposition

Solution Preparation: Prepare a 0.1 mM to 1 mM solution of Ph-4PACz in an anhydrous

solvent such as ethanol, methanol, or isopropanol (IPA).[1][2] Ensure the powder is fully

dissolved via sonication if necessary.

Spin Coating:

Transfer the cleaned ITO substrates into a nitrogen-filled glovebox.

Deposit the Ph-4PACz solution onto the center of the ITO surface.

Spin-coat the substrate at 3000 rpm for 30 seconds.[1]

Anneal the substrate at 100°C for 10 minutes to form the self-assembled monolayer and

remove any residual solvent.

3. Perovskite Absorber Layer Deposition (Two-Step Method Example)

Lead Iodide (PbI₂) Deposition:

Prepare a solution of PbI₂ in a solvent mixture of DMF:DMSO (e.g., 9:1 v/v).

Spin-coat the PbI₂ solution onto the Ph-4PACz layer.

Anneal the film at ~70°C for 30 minutes.

Organic Halide Conversion:

Prepare a solution of methylammonium iodide (MAI) or a mixed-cation halide solution

(e.g., FAI/MABr) in isopropanol.

Spin-coat the organic halide solution onto the PbI₂ film.

Anneal the resulting perovskite film at ~100-150°C for 30-45 minutes to ensure complete

crystallization.[8]

4. Electron Transport Layer (ETL) Deposition
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C₆₀ (Fullerene) Deposition: Thermally evaporate a layer of C₆₀ (20-30 nm) onto the

perovskite layer under high vacuum (<10⁻⁶ Torr).

Buffer Layer Deposition: Thermally evaporate a thin layer of a buffer material like

Bathocuproine (BCP) or Tin Oxide (SnO₂) (5-10 nm) on top of the C₆₀ layer.

5. Top Electrode Deposition

Masking: Use a shadow mask to define the active area of the solar cells.

Metal Evaporation: Thermally evaporate the top metal contact, typically Silver (Ag) or Gold

(Au) (80-100 nm), onto the buffer layer.

6. Device Characterization

Current Density-Voltage (J-V) Measurement: Characterize the photovoltaic performance

under a solar simulator (AM 1.5G, 100 mW/cm²) to determine VOC, JSC, FF, and PCE.

Quantum Efficiency (QE): Measure the external quantum efficiency (EQE) to analyze the

spectral response of the device.

Stability Testing: Perform maximum power point (MPP) tracking under continuous

illumination to assess the operational stability of the device.

Visualizations
Device Architecture and Fabrication Workflow

The following diagrams illustrate the structure of a tandem solar cell incorporating Ph-4PACz
and the experimental workflow for its fabrication.
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Perovskite/Silicon Tandem Solar Cell Architecture

Sunlight

Top Metal Contact (Transparent)

Electron Transport Layer (ETL)

Perovskite Absorber

Ph-4PACz (HTL)

Transparent Conductive Oxide (TCO)

Recombination Layer

n-type Silicon

p-type Silicon

Back Surface Field

Bottom Metal Contact
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1. Substrate Cleaning
(ITO Glass)

2. Ph-4PACz HTL Deposition
(Spin Coating)

3. Perovskite Layer Deposition
(e.g., Two-Step)

4. ETL (C60/BCP) Deposition
(Thermal Evaporation)

5. Top Electrode Deposition
(Thermal Evaporation)

6. Encapsulation
(Optional)

7. Device Characterization
(J-V, EQE, Stability)

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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